Cas no 133002-71-8 (Benzoic acid, 4-octyl-, ethyl ester)

• Product Name: Benzoic acid, 4-octyl-, ethyl ester
• CAS No: 133002-71-8
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 3709078
• PubChem ID: 19591720
• Update Time: 2025-10-29

Benzoic acid, 4-octyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-octyl-, ethyl ester
• RARECHEM AL BI 0561
• Ethyl 4-octylbenzoate
• MFCD06204568
• SCHEMBL3796237
• AS-8405
• ethyl4-octylbenzoate
• 133002-71-8
• AKOS030239323
• CS-0444695

• Inchi： 1S/C17H26O2/c1-3-5-6-7-8-9-10-15-11-13-16(14-12-15)17(18)19-4-2/h11-14H,3-10H2,1-2H3
• InChI Key： POSWANCOKFTNQZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CCCCCCCC)=O

Computed Properties

• Exact Mass: 262.193280068Da
• Monoisotopic Mass: 262.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-octyl-, ethyl ester

Recent Advances in the Study of Benzoic Acid, 4-octyl-, Ethyl Ester (CAS: 133002-71-8) in Chemical Biology and Pharmaceutical Research

Benzoic acid, 4-octyl-, ethyl ester (CAS: 133002-71-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its esterified benzoic acid structure with an octyl group at the para position, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its role as a potential intermediate in drug synthesis, its use in material science, and its biological effects, making it a compound of interest for multidisciplinary research.

One of the key areas of investigation has been the compound's utility in drug development. Researchers have identified Benzoic acid, 4-octyl-, ethyl ester as a promising scaffold for the design of novel therapeutic agents. Its lipophilic nature, conferred by the octyl chain, enhances membrane permeability, which is a critical factor in drug bioavailability. Recent publications have highlighted its incorporation into prodrug formulations, where it serves as a masking group to improve the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). For instance, a 2023 study demonstrated its efficacy in enhancing the oral bioavailability of poorly soluble drugs by forming stable ester conjugates.

In addition to its pharmaceutical applications, Benzoic acid, 4-octyl-, ethyl ester has been studied for its role in material science. Its chemical stability and compatibility with various polymers have made it a candidate for use in controlled-release drug delivery systems. A 2022 research paper reported its incorporation into biodegradable polymer matrices, where it acted as a plasticizer and release modulator, enabling sustained drug delivery over extended periods. This application is particularly relevant for chronic disease treatments, where maintaining therapeutic drug levels is essential.

From a biological perspective, recent studies have explored the compound's interactions with cellular targets. Preliminary findings suggest that Benzoic acid, 4-octyl-, ethyl ester may exhibit modulatory effects on certain enzyme systems, including cytochrome P450 enzymes, which play a crucial role in drug metabolism. These findings, published in a 2023 issue of the Journal of Medicinal Chemistry, indicate potential applications in drug-drug interaction studies and personalized medicine. However, further in vivo studies are required to fully elucidate its mechanisms and therapeutic potential.

Despite these promising developments, challenges remain in the widespread adoption of Benzoic acid, 4-octyl-, ethyl ester in pharmaceutical applications. Issues such as scalability of synthesis, long-term stability, and potential toxicity profiles need to be addressed. Recent toxicological studies, including a 2023 preclinical assessment, have provided initial safety data, but comprehensive clinical evaluations are still pending. Researchers emphasize the need for rigorous testing to ensure the compound's suitability for human use.

In conclusion, Benzoic acid, 4-octyl-, ethyl ester (CAS: 133002-71-8) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its applications span drug development, material science, and biological studies, making it a focal point for ongoing research. As scientific understanding of this compound deepens, it is expected to play an increasingly important role in the development of novel therapeutics and drug delivery systems. Future research directions may include exploring its use in combination therapies, nanotechnology-based delivery systems, and as a tool compound in chemical biology studies.